Cas no 94722-74-4 (a-D-manno-2-Octulopyranosonicacid, 3-deoxy-4-O-(3-deoxy-a-D-manno-2-octulopyranosonosyl)-)

• Product name: a-D-manno-2-Octulopyranosonicacid, 3-deoxy-4-O-(3-deoxy-a-D-manno-2-octulopyranosonosyl)-
• CAS No: 94722-74-4
• MF: C₁₆H₂₆O₁₅
• MW: 458.36864
• CID: 809223
• PubChem ID: 196322

a-D-manno-2-Octulopyranosonicacid, 3-deoxy-4-O-(3-deoxy-a-D-manno-2-octulopyranosonosyl)- Chemical and Physical Properties

Names and Identifiers

• a-D-manno-2-Octulopyranosonicacid, 3-deoxy-4-O-(3-deoxy-a-D-manno-2-octulopyranosonosyl)-
• (2R,4R,5R,6R)-2-[(2R,4R,5R,6R)-2-carboxy-6-[(1R)-1,2-dihydroxyethyl]-2,5-dihydroxyoxan-4-yl]oxy-6-[(1R)-1,2-dihydroxyethyl]-4,5-dihydroxyoxane-2-carboxylic acid
• 3-deoxyoctulosonic acid-(alpha-2-4)-3-deoxyoctulosonic acid
• DTXSID20915349
• alpha-Kdo-(2->4)-alpha-Kdo
• 3-deoxy-4-O-(3-deoxy-alpha-D-manno-oct-2-ulopyranonosyl)-alpha-D-manno-oct-2-ulopyranosonic acid
• 3-Deoxy-4-O-(3-deoxyoct-2-ulopyranonosyl)oct-2-ulopyranosonic acid
• 3-Deoxy-D-manno-octulosonic acid disaccharide
• Q27120773
• 3-deoxy-alpha-D-manno-oct-2-ulopyranonosyl-(2->4)-3-deoxy-alpha-D-manno-oct-2-ulopyranosonic acid
• Kdo2
• Kdoalpha2-4Kdoalpha
• Epitope ID:130659
• 3-Dodo
• CHEBI:47218
• 3-Deoxyoctulosonic acid disaccharide
• 94722-74-4
• alpha-D-Manno-2-octulopyranosonic acid, 3-deoxy-4-O-(3-deoxy-alpha-D-manno-2-oculopyranosonosyl)-, (5alpha,6beta)-

• Inchi： InChI=1S/C16H26O15/c17-3-6(20)11-9(22)5(19)1-16(31-11,14(26)27)29-8-2-15(28,13(24)25)30-12(10(8)23)7(21)4-18/h5-12,17-23,28H,1-4H2,(H,24,25)(H,26,27)/t5-,6-,7-,8-,9-,10-,11-,12-,15-,16-/m1/s1
• InChI Key： SRIXLBAWSGGPTF-NNZUOWEZSA-N
• SMILES： C1C(C(C(OC1(C(=O)O)OC2CC(OC(C2O)C(CO)O)(C(=O)O)O)C(CO)O)O)O

Computed Properties

• Exact Mass: 458.127
• Monoisotopic Mass: 458.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 264Ų
• XLogP3: -4.7

Experimental Properties

• Density: 1.86
• Boiling Point: 951.8°C at 760 mmHg
• Flash Point: 335.3°C
• Refractive Index: 1.676